4-bromo-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

• IUPAC Name: 4-bromo-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C19H21BrN2O3S/c1-2-12-26(24,25)22-11-3-4-14-7-10-17(13-18(14)22)21-19(23)15-5-8-16(20)9-6-15/h5-10,13H,2-4,11-12H2,1H3,(H,21,23)
• InChI Key: YXCOWHOLHJZVON-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H21BrN2O3S
• Molecular Weight: 437.4 g/mol

Description

The compound is a benzamide derivative, which are often used in the development of various pharmaceuticals. The structure suggests it might have interesting chemical properties due to the presence of a bromine atom and a tetrahydroquinoline group.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the benzamide core and the tetrahydroquinoline group. These groups could potentially engage in various intermolecular interactions, influencing the overall shape and properties of the molecule.

Chemical Reactions Analysis

Benzamides can participate in various reactions, such as hydrolysis, acylation, and nucleophilic substitution. The bromine atom in the compound could potentially make it a good candidate for reactions involving halogen exchange or palladium-catalyzed cross-coupling.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of a bromine atom could increase its density and boiling point compared to similar compounds without a halogen.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzamide derivatives are used as enzyme inhibitors, interacting with the active site of the enzyme to prevent its normal function.

Safety and Hazards

The safety and hazards of this compound would depend on various factors, including its reactivity and the specific functional groups present. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The future directions for research into this compound could include exploring its potential uses in pharmaceuticals or other industries, investigating its reactivity and stability under various conditions, and developing more efficient synthesis methods.